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Compound of Interest

Compound Name: Sting-IN-4

Cat. No.: B15141565

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Sting-IN-4, a potent
STING (Stimulator of Interferon Genes) agonist, to induce and study autophagy in mammalian
cells. The protocols and data presented are based on established methodologies for
investigating STING-mediated autophagy.

Introduction

The cGAS-STING pathway is a critical component of the innate immune system that senses
cytosolic DNA.[1] Beyond its role in immunity, activation of the STING pathway has been
shown to be a robust inducer of autophagy, a fundamental cellular process for degrading and
recycling cellular components.[2][3][4][5] Sting-IN-4 is a powerful research tool for investigating
the mechanisms of STING-dependent autophagy and its implications in various physiological
and pathological processes.

Mechanism of Action

Sting-IN-4 functions as a STING agonist. Upon binding to STING, it induces a conformational
change in the STING protein, leading to its oligomerization and translocation from the
Endoplasmic Reticulum (ER) to the ER-Golgi intermediate compartment (ERGIC).[6][7] The
STING-containing ERGIC then serves as a membrane source for the lipidation of LC3
(Microtubule-associated protein 1A/1B-light chain 3), a key step in autophagosome biogenesis.
[1] This process of non-canonical autophagy is dependent on ATG5 and WIPI2 but occurs
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independently of the ULK1 and Beclin-1 complexes, which are central to canonical autophagy.
[1][2][4] STING can also directly interact with LC3 through its LC3-interacting regions (LIRS).[3]

ERGIC
Autophagosome
Cytosol Endoplasmic Reticulum (ER) | (BT s Incorporates
it Tpidati
Binds & Activates ’ T Recruits

Start: Seed Cells

Treat with Sting-IN-4
(with/without Bafilomycin A1)

For Imaging

Western Blot Fluorescence Microscopy
(LC3-Il, p62) (GFP-LC3 Puncta)

Data Analysis & Interpretation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9417302/
https://www.semanticscholar.org/paper/STING-directly-activates-autophagy-to-tune-the-Liu-Wu/04684d9c211908db116fd49dca14d450f0f5d9a6
https://www.researchgate.net/publication/329791939_STING_directly_activates_autophagy_to_tune_the_innate_immune_response
https://discovery.researcher.life/article/sting-directly-activates-autophagy-to-tune-the-innate-immune-response/3f60823a98cf3fe69027b1f58e74056c
https://www.benchchem.com/product/b15141565?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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